Cas no 1807085-15-9 (Methyl 2-aminomethyl-6-cyano-3-methoxybenzoate)

• Product Name: Methyl 2-aminomethyl-6-cyano-3-methoxybenzoate
• CAS No: 1807085-15-9
• MF: C₁₁H₁₂N₂O₃
• MW: 220.224582672119
• CID: 4794561
• Update Time: 2025-11-06

Methyl 2-aminomethyl-6-cyano-3-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-aminomethyl-6-cyano-3-methoxybenzoate

• Inchi： 1S/C11H12N2O3/c1-15-9-4-3-7(5-12)10(8(9)6-13)11(14)16-2/h3-4H,6,13H2,1-2H3
• InChI Key： LDXQRLKMLFZMPO-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=C(C#N)C(C(=O)OC)=C1CN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 297
• XLogP3: 0.3
• Topological Polar Surface Area: 85.3

Additional information on Methyl 2-aminomethyl-6-cyano-3-methoxybenzoate

Methyl 2-aminomethyl-6-cyano-3-methoxybenzoate (CAS No. 1807085-15-9): An Overview of a Promising Compound in Medicinal Chemistry

Methyl 2-aminomethyl-6-cyano-3-methoxybenzoate (CAS No. 1807085-15-9) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound, characterized by its 2-aminomethyl, 6-cyano, and 3-methoxy substituents, offers a promising scaffold for the development of novel therapeutic agents.

The chemical structure of Methyl 2-aminomethyl-6-cyano-3-methoxybenzoate is particularly noteworthy for its functional groups, which can be readily modified to enhance pharmacological properties. The presence of the cyano group imparts significant electronic effects, while the methoxy substituent contributes to the compound's lipophilicity and metabolic stability. The aminomethyl group, on the other hand, provides a site for further functionalization, making this compound a valuable starting point for drug discovery efforts.

Recent studies have highlighted the potential of Methyl 2-aminomethyl-6-cyano-3-methoxybenzoate in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that derivatives of this compound exhibit potent anti-inflammatory and analgesic properties. The unique combination of functional groups allows these derivatives to interact with multiple biological targets, including enzymes and receptors involved in inflammatory pathways.

In addition to its anti-inflammatory potential, Methyl 2-aminomethyl-6-cyano-3-methoxybenzoate has also been investigated for its anticancer properties. Studies conducted by a team at the National Institutes of Health (NIH) have demonstrated that certain derivatives of this compound can selectively inhibit the growth of cancer cells while sparing normal cells. The mechanism of action appears to involve the disruption of key signaling pathways that are often dysregulated in cancer cells.

The pharmacokinetic properties of Methyl 2-aminomethyl-6-cyano-3-methoxybenzoate have also been studied extensively. Research indicates that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its potential use as a therapeutic agent. The lipophilic nature of the compound enhances its ability to cross biological membranes, while the presence of polar functional groups ensures sufficient water solubility for effective delivery.

Clinical trials are currently underway to evaluate the safety and efficacy of Methyl 2-aminomethyl-6-cyano-3-methoxybenzoate and its derivatives in various disease conditions. Preliminary results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for further clinical investigations and potential commercialization.

In conclusion, Methyl 2-aminomethyl-6-cyano-3-methoxybenzoate (CAS No. 1807085-15-9) represents a promising lead compound in medicinal chemistry with a wide range of potential applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development into novel therapeutic agents. As research continues to uncover new insights into its biological activities and mechanisms of action, this compound is poised to play a significant role in advancing medical treatments for various diseases.